Cas no 1805537-94-3 (2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol)

2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol is a versatile pyridine derivative with a multifunctional structure, featuring chloromethyl, difluoromethyl, hydroxyl, and hydroxymethyl substituents. Its unique combination of reactive groups makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The presence of both electrophilic (chloromethyl) and nucleophilic (hydroxyl, hydroxymethyl) sites allows for selective functionalization, enabling diverse derivatization pathways. The difluoromethyl group enhances metabolic stability and lipophilicity, which can be advantageous in drug design. This compound’s structural features make it suitable for applications in medicinal chemistry, where precise molecular modifications are required for optimizing biological activity or physicochemical properties.

2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol structure

1805537-94-3 structure

Product Name:2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol

CAS No:1805537-94-3

MF:C₈H₈ClF₂NO₂

MW:223.604428291321

CID:4890656

Update Time:2025-06-13

2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol
- Inchi： 1S/C8H8ClF2NO2/c9-2-6-7(14)5(8(10)11)1-4(3-13)12-6/h1,8,13-14H,2-3H2
- InChI Key： UVMRDTGUPKAUJI-UHFFFAOYSA-N
- SMILES： ClCC1C(=C(C(F)F)C=C(CO)N=1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 0.7
Topological Polar Surface Area: 53.4

2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025937-250mg	2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol	1805537-94-3	95%	250mg	$1,009.40	2022-04-01
Alichem	A029025937-500mg	2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol	1805537-94-3	95%	500mg	$1,718.70	2022-04-01
Alichem	A029025937-1g	2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol	1805537-94-3	95%	1g	$2,750.25	2022-04-01

2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol

Comprehensive Overview of 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol (CAS No. 1805537-94-3)

The compound 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol (CAS No. 1805537-94-3) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in addressing challenges like antimicrobial resistance and sustainable crop protection.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in CAS No. 1805537-94-3 aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. This compound is particularly relevant to studies exploring enzyme inhibition and targeted drug delivery, topics frequently searched in academic and industrial databases.

From a synthetic perspective, 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol offers multiple reactive sites for further functionalization. The hydroxyl and chloromethyl groups enable diverse chemical modifications, making it a versatile building block for heterocyclic chemistry. Its applications extend to the development of small-molecule therapeutics and catalysts, areas of high interest in both academic publications and patent filings.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous under current regulations, proper handling protocols are essential due to its reactive functional groups. Researchers often search for safe handling practices and stability data for such intermediates, reflecting broader concerns about laboratory safety and green chemistry principles.

The commercial availability of CAS No. 1805537-94-3 through specialty chemical suppliers has facilitated its adoption in high-throughput screening and combinatorial chemistry. Its role in structure-activity relationship (SAR) studies is noteworthy, as it helps optimize lead compounds for improved efficacy and selectivity. This aligns with the growing focus on precision medicine and personalized therapeutics, frequently discussed in scientific forums and AI-driven research tools.

In agrochemical applications, derivatives of this pyridine compound show promise in developing next-generation pesticides with reduced environmental impact. The difluoromethyl group’s ability to modulate lipophilicity and binding affinity is particularly valuable for designing biodegradable agrochemicals, a hot topic in sustainable agriculture discussions.

Analytical characterization of 2-(Chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-methanol typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently queried in search engines by chemists validating synthetic routes or quality control protocols. The compound’s spectral data is often shared in open-access databases to support reproducibility in research.

Future directions for this compound may include exploration in bioconjugation techniques and pro-drug development, areas gaining traction in drug delivery research. Its compatibility with click chemistry and other modular synthetic approaches further enhances its utility in interdisciplinary projects.